2-[(6-Pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]-1-pyrrolidin-1-ylethanone

• IUPAC Name: 2-[(6-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C16H16N6OS/c23-15(21-9-3-4-10-21)11-24-16-19-18-14-7-6-13(20-22(14)16)12-5-1-2-8-17-12/h1-2,5-8H,3-4,9-11H2
• InChI Key: ORVWUTLWANXISG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NN=C3N2N=C(C=C3)C4=CC=CC=N4
• Molecular Formula: C16H16N6OS
• Molecular Weight: 340.4 g/mol
• CAS No.: 894055-15-3

Description

This compound is a heterocyclic compound that contains a pyridine ring and a triazole ring. It is a pale yellow solid. It is part of a class of compounds that have been studied for their diverse pharmacological activities.

Synthesis Analysis

The synthesis of this compound and similar compounds has been reported in the literature. The yield of the synthesis is typically high, with one report indicating a yield of 92%. The synthesis involves the reaction of a pyridine derivative with a triazole derivative.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring and a triazole ring. The exact structure can be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

This compound and similar compounds have been studied for their reactivity. For example, it has been reported that this compound can react with europium under solvothermal conditions to yield a complex.

Physical And Chemical Properties Analysis

This compound is a pale yellow solid with a melting point of 188–189 °C. It has been characterized using various spectroscopic techniques, including 1H NMR and 13C NMR.

Future Directions

Research on this compound and similar compounds is ongoing. Future research may focus on further elucidating the mechanism of action of these compounds, improving their synthesis, and exploring their potential applications in medicine.